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For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern medicinal chemistry and materials science, halogenated anilines

serve as pivotal building blocks. Their unique electronic properties and synthetic versatility

allow for the construction of complex molecular architectures with tailored biological activities

and material characteristics. This guide focuses on a particularly intriguing, yet sparsely

documented, member of this class: 3-Bromo-2,4,5-trifluoroaniline. While its full potential is

still being uncovered, its structure suggests significant promise as a precursor for novel

pharmaceuticals and advanced materials. This document aims to consolidate the currently

available technical information and provide expert insights into its properties, handling, and

potential applications, thereby serving as a valuable resource for researchers navigating the

frontiers of chemical synthesis.

Section 1: Chemical Identity and Core Properties
Nomenclature and Identification

Systematic Name: 3-Bromo-2,4,5-trifluoroaniline

CAS Number: 2055841-42-2[1][2][3][4][5]

Molecular Formula: C₆H₃BrF₃N[1][2][3]
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Molecular Weight: 226.00 g/mol [1]

MDL Number: MFCD30530500[1]

Physicochemical Properties
A comprehensive experimental characterization of the physical properties of 3-Bromo-2,4,5-
trifluoroaniline is not readily available in the current body of scientific literature. However,

based on the properties of structurally similar fluoro- and bromo-anilines, the following

characteristics can be anticipated:

Property Predicted Value/State Rationale & Expert Insight

Physical State Solid at room temperature

The presence of multiple

halogens and an amino group

capable of hydrogen bonding

typically results in a higher

melting point compared to non-

substituted aniline.

Melting Point Not available
Experimental determination is

required for an accurate value.

Boiling Point Not available

Expected to be elevated due to

its molecular weight and

polarity.

Solubility

Likely soluble in common

organic solvents (e.g., DCM,

THF, Ethyl Acetate). Poorly

soluble in water.

The aromatic and halogenated

nature suggests lipophilicity,

while the amino group

provides some polarity.

It is imperative for researchers to experimentally determine these properties for their specific

batches of the compound to ensure accuracy in reaction setup and purification.

Section 2: Safety, Handling, and Storage
Hazard Identification
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3-Bromo-2,4,5-trifluoroaniline is classified as an irritant and is harmful.[1] The available

safety data sheets (SDS) indicate the following hazard classifications:

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2)

Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3)

Precautionary Measures and Personal Protective
Equipment (PPE)
Given the hazardous nature of this compound, strict adherence to safety protocols is essential.

Precautionary Area Recommended Protocol

Engineering Controls
Work in a well-ventilated fume hood to minimize

inhalation exposure.

Eye Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear nitrile or neoprene gloves and a lab coat.

Ensure full skin coverage.

Respiratory Protection

If working with the solid material where dust

may be generated, a NIOSH-approved

respirator is recommended.

Handling
Avoid generating dust. Wash hands thoroughly

after handling.

Storage
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Proper storage is crucial to maintain the integrity of 3-Bromo-2,4,5-trifluoroaniline. It should

be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Section 3: Synthesis and Reactivity
Synthetic Approaches
While a specific, detailed, and peer-reviewed synthesis protocol for 3-Bromo-2,4,5-
trifluoroaniline is not readily available in the chemical literature, its synthesis can be logically

approached based on established methodologies for the preparation of similar polyhalogenated

anilines. A plausible synthetic route would likely involve the bromination of a trifluoroaniline

precursor.

Conceptual Synthetic Workflow:

2,4,5-Trifluoroaniline

ReactionBrominating Agent
(e.g., NBS, Br₂)

Solvent
(e.g., Acetonitrile, DMF)

3-Bromo-2,4,5-trifluoroaniline Purification
(e.g., Column Chromatography)

3-Bromo-2,4,5-trifluoroaniline

Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig)

Bromo Group Reactivity

Amine Derivatization
(e.g., Amidation)

Amine Group Reactivity
Novel Bioactive Molecules
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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